![molecular formula C15H13ClN2O2S B4792317 N-(2-chlorophenyl)-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)thiourea](/img/structure/B4792317.png)
N-(2-chlorophenyl)-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)thiourea
Overview
Description
N-(2-chlorophenyl)-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)thiourea, commonly known as CTU, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. CTU belongs to the family of thiourea compounds, which are known for their diverse biological activities. CTU has been extensively studied for its ability to inhibit certain enzymes and for its potential use in cancer treatment. In
Mechanism of Action
The mechanism of action of CTU involves the inhibition of certain enzymes, including tyrosine kinases and topoisomerases. These enzymes are involved in various cellular processes, including cell proliferation and DNA replication. By inhibiting these enzymes, CTU disrupts these processes and leads to the suppression of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
CTU has been shown to have various biochemical and physiological effects. In vitro studies have shown that CTU inhibits the activity of certain enzymes, including tyrosine kinases and topoisomerases. In vivo studies have shown that CTU suppresses tumor growth and induces apoptosis in cancer cells. CTU has also been shown to inhibit the production of pro-inflammatory cytokines, which may have implications for its use as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
CTU has several advantages for use in lab experiments. It is a synthetic compound that can be synthesized in high yield and purity, making it a suitable compound for research purposes. CTU has also been extensively studied, and its mechanism of action is well understood. However, there are also limitations to the use of CTU in lab experiments. CTU has been shown to have cytotoxic effects on normal cells, which may limit its use in certain experiments. Additionally, CTU has poor solubility in aqueous solutions, which may limit its use in certain assays.
Future Directions
For research on CTU include the development of more potent and selective analogs, the development of CTU-based drug delivery systems, and further studies on its potential anti-inflammatory effects.
Scientific Research Applications
CTU has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the field of cancer treatment. CTU has been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. This inhibition leads to the suppression of tumor growth and the induction of apoptosis in cancer cells. CTU has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
1-(2-chlorophenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O2S/c16-11-3-1-2-4-12(11)18-15(21)17-10-5-6-13-14(9-10)20-8-7-19-13/h1-6,9H,7-8H2,(H2,17,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDADODNFYNKDIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=S)NC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>48.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49824104 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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